5-bromo-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H21BrN2O3
• Molecular Weight: 453.3 g/mol
• IUPAC Name: 5-bromo-3-hydroxy-3-[2-oxo-2-(4-pyrrol-1-ylphenyl)ethyl]-1-propylindol-2-one
• InChI: InChI=1S/C23H21BrN2O3/c1-2-11-26-20-10-7-17(24)14-19(20)23(29,22(26)28)15-21(27)16-5-8-18(9-6-16)25-12-3-4-13-25/h3-10,12-14,29H,2,11,15H2,1H3
• InChI Key: QLKCNTKYDAXEHN-UHFFFAOYSA-N
• SMILES: CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=C(C=C3)N4C=CC=C4)O

Description

5-bromo-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-propyl-1,3-dihydro-2H-indol-2-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-propyl-1,3-dihydro-2H-indol-2-one involves the inhibition of various enzymes and signaling pathways that are involved in the regulation of cellular processes. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that are responsible for inflammation. Furthermore, the compound has been found to inhibit the activity of various kinases such as protein kinase C (PKC), which are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
5-bromo-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-propyl-1,3-dihydro-2H-indol-2-one has been found to exhibit various biochemical and physiological effects. The compound has been found to exhibit anti-inflammatory effects by inhibiting the production of prostaglandins. Furthermore, the compound has been found to exhibit anti-cancer effects by inhibiting the growth and proliferation of cancer cells. Additionally, the compound has been found to exhibit anti-microbial effects by inhibiting the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments include its potential applications in various fields such as medicine, pharmacology, and biochemistry. Furthermore, the compound has been found to exhibit various biological activities such as anti-inflammatory, anti-cancer, and anti-microbial properties. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on 5-bromo-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-propyl-1,3-dihydro-2H-indol-2-one. One future direction is to investigate the compound's potential applications in the treatment of various diseases such as cancer and inflammation. Another future direction is to investigate the compound's mechanism of action and its potential targets. Furthermore, future research could focus on the development of new derivatives of the compound with improved efficacy and safety profiles.

Synthesis Methods

The synthesis method of 5-bromo-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-propyl-1,3-dihydro-2H-indol-2-one involves the reaction of 3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one with 4-(1H-pyrrol-1-yl)benzaldehyde in the presence of an oxidizing agent and a base. The reaction leads to the formation of the desired product, which is then purified through various techniques such as chromatography and recrystallization.

Scientific Research Applications

5-bromo-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-propyl-1,3-dihydro-2H-indol-2-one has been the subject of scientific research due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. The compound has been found to exhibit various biological activities such as anti-inflammatory, anti-cancer, and anti-microbial properties.